1-[3-(dimethylamino)propyl]-3-hydroxy-4-[(5-methylfuran-2-yl)carbonyl]-5-{4-[2-(2-methylphenoxy)ethoxy]phenyl}-1,5-dihydro-2H-pyrrol-2-one

• Molecular Formula: C30H34N2O6
• Molecular Weight: 518.6 g/mol
• IUPAC Name: 1-[3-(dimethylamino)propyl]-4-hydroxy-3-(5-methylfuran-2-carbonyl)-2-[4-[2-(2-methylphenoxy)ethoxy]phenyl]-2H-pyrrol-5-one
• InChI: InChI=1S/C30H34N2O6/c1-20-8-5-6-9-24(20)37-19-18-36-23-13-11-22(12-14-23)27-26(28(33)25-15-10-21(2)38-25)29(34)30(35)32(27)17-7-16-31(3)4/h5-6,8-15,27,34H,7,16-19H2,1-4H3
• InChI Key: CUGUBUSFIUDTPM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCCOC2=CC=C(C=C2)C3C(=C(C(=O)N3CCCN(C)C)O)C(=O)C4=CC=C(O4)C

Description

This complex compound features a fascinating structure, combining various functional groups. Let’s break it down:

Name: 1-[3-(dimethylamino)propyl]-3-hydroxy-4-[(5-methylfuran-2-yl)carbonyl]-5-{4-[2-(2-methylphenoxy)ethoxy]phenyl}-1,5-dihydro-2H-pyrrol-2-one

Molecular Formula: CHNO

Molecular Weight: 487.56 g/mol

Preparation Methods

Synthetic Routes: The synthesis of this compound involves several steps. One possible route includes the following transformations:

Imidazole Formation: Starting from an imidazole derivative, the carbonyl group is introduced.

Piperidine Ring Formation: The piperidine ring is formed via a condensation reaction.

Hydroxylation: The hydroxy group is introduced at position 3.

Furan Ring Incorporation: The furan ring is attached to the carbonyl group.

Ether Linkage: The phenyl group is connected via an ether linkage.

Industrial Production: While industrial-scale production methods may vary, the compound can be synthesized using efficient and scalable processes.

Chemical Reactions Analysis

Reactivity: This compound can undergo various reactions:

Oxidation: The hydroxyl group is susceptible to oxidation.

Reduction: Reduction of the carbonyl group or other functional groups.

Substitution: Substitution reactions at various positions.

Common Reagents and Conditions:

Oxidation: Oxidizing agents like potassium permanganate (KMnO).

Reduction: Reducing agents such as sodium borohydride (NaBH).

Substitution: Appropriate nucleophiles (e.g., alkyl halides).

Major Products: The specific products depend on reaction conditions, but potential outcomes include modified derivatives or cleavage products.

Scientific Research Applications

This compound finds applications across disciplines:

Chemistry: As a versatile building block for organic synthesis.

Biology: Investigating its interactions with biological macromolecules.

Medicine: Potential drug candidates due to its unique structure.

Industry: Used in the development of novel materials.

Mechanism of Action

The compound likely exerts its effects by interacting with specific molecular targets or pathways. Further research is needed to elucidate these mechanisms fully.